![molecular formula C10H17NO3 B071324 Tert-butyl N-[(1E,3Z)-5-hydroxypenta-1,3-dienyl]carbamate CAS No. 183622-07-3](/img/structure/B71324.png)
Tert-butyl N-[(1E,3Z)-5-hydroxypenta-1,3-dienyl]carbamate
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Overview
Description
Tert-butyl N-[(1E,3Z)-5-hydroxypenta-1,3-dienyl]carbamate, also known as TBNHC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
Tert-butyl N-[(1E,3Z)-5-hydroxypenta-1,3-dienyl]carbamate has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and catalysis. In medicinal chemistry, this compound has been investigated for its anti-cancer properties, as it has been shown to inhibit the growth of cancer cells in vitro. Additionally, this compound has been studied for its potential use as a drug delivery agent, due to its ability to form stable complexes with various drugs.
In material science, this compound has been investigated for its potential use as a building block for the synthesis of novel materials with unique properties. This compound has been shown to form stable complexes with various metals, which can be used to synthesize metal-organic frameworks (MOFs) with tunable properties.
In catalysis, this compound has been studied for its potential use as a catalyst in various reactions, including the Suzuki-Miyaura coupling reaction and the Heck reaction. This compound has been shown to enhance the efficiency of these reactions, leading to higher yields and shorter reaction times.
Mechanism of Action
The mechanism of action of Tert-butyl N-[(1E,3Z)-5-hydroxypenta-1,3-dienyl]carbamate is not fully understood, but it is believed to involve the formation of stable complexes with various molecules, including drugs and metals. These complexes may interact with cellular components, leading to changes in cellular signaling pathways and gene expression.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being investigated, but it has been shown to have anti-cancer properties in vitro. Additionally, this compound has been shown to form stable complexes with various drugs, which may enhance their efficacy and reduce their toxicity.
Advantages and Limitations for Lab Experiments
One of the main advantages of Tert-butyl N-[(1E,3Z)-5-hydroxypenta-1,3-dienyl]carbamate is its ability to form stable complexes with various molecules, which can be used to enhance the efficacy of drugs and catalytic reactions. Additionally, this compound has been shown to have low toxicity, making it a promising candidate for drug delivery applications.
However, there are also some limitations to using this compound in lab experiments. For example, the synthesis of this compound can be challenging, and the compound may be difficult to purify and isolate. Additionally, the mechanism of action of this compound is not fully understood, which may limit its potential applications in some fields.
Future Directions
There are several future directions for research on Tert-butyl N-[(1E,3Z)-5-hydroxypenta-1,3-dienyl]carbamate. One area of interest is the development of this compound-based materials with unique properties, such as high porosity or conductivity. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in drug delivery and catalysis. Finally, there is a need for more efficient and scalable synthesis methods for this compound, which would enable its wider use in scientific research.
Synthesis Methods
The synthesis of Tert-butyl N-[(1E,3Z)-5-hydroxypenta-1,3-dienyl]carbamate involves the reaction of tert-butyl carbamate with (1E,3Z)-5-hydroxypenta-1,3-diene in the presence of a catalyst. The reaction proceeds through a series of steps, including the formation of an intermediate and subsequent dehydration and cyclization reactions. The final product is obtained through purification and isolation steps.
Properties
183622-07-3 | |
Molecular Formula |
C10H17NO3 |
Molecular Weight |
199.25 g/mol |
IUPAC Name |
tert-butyl N-[(1E,3Z)-5-hydroxypenta-1,3-dienyl]carbamate |
InChI |
InChI=1S/C10H17NO3/c1-10(2,3)14-9(13)11-7-5-4-6-8-12/h4-7,12H,8H2,1-3H3,(H,11,13)/b6-4-,7-5+ |
InChI Key |
REDZGHBVOTZFAC-XGXWUAJZSA-N |
Isomeric SMILES |
CC(C)(C)OC(=O)N/C=C/C=C\CO |
SMILES |
CC(C)(C)OC(=O)NC=CC=CCO |
Canonical SMILES |
CC(C)(C)OC(=O)NC=CC=CCO |
synonyms |
Carbamic acid, [(1E,3Z)-5-hydroxy-1,3-pentadienyl]-, 1,1-dimethylethyl ester |
Origin of Product |
United States |
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